Cas no 934980-79-7 (2-(3-Bromophenyl)butanoic acid)
934980-79-7 structure
Product Name:2-(3-Bromophenyl)butanoic acid
CAS No:934980-79-7
MF:C10H11BrO2
MW:243.097142457962
CID:4797498
PubChem ID:18989354
Update Time:2023-08-17
2-(3-Bromophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromophenyl)butanoic acid
- 2-(3-Bromophenyl)butanoic acid
-
- Inchi: 1S/C10H11BrO2/c1-2-9(10(12)13)7-4-3-5-8(11)6-7/h3-6,9H,2H2,1H3,(H,12,13)
- InChI Key: HCRPFUQKLXWVGI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C(=O)O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 3
- Topological Polar Surface Area: 37.3
2-(3-Bromophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019123551-5g |
2-(3-Bromophenyl)butanoic acid |
934980-79-7 | 95% | 5g |
$1407.00 | 2023-08-31 | |
| Alichem | A019123551-10g |
2-(3-Bromophenyl)butanoic acid |
934980-79-7 | 95% | 10g |
$2387.88 | 2023-08-31 | |
| Alichem | A019123551-25g |
2-(3-Bromophenyl)butanoic acid |
934980-79-7 | 95% | 25g |
$4261.20 | 2023-08-31 | |
| Enamine | EN300-1139366-0.05g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 95% | 0.05g |
$229.0 | 2023-10-26 | |
| Enamine | EN300-1139366-0.1g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 95% | 0.1g |
$342.0 | 2023-10-26 | |
| Enamine | EN300-1139366-0.25g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 95% | 0.25g |
$487.0 | 2023-10-26 | |
| Enamine | EN300-1139366-0.5g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 95% | 0.5g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1139366-1.0g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 1g |
$1070.0 | 2023-05-26 | ||
| Enamine | EN300-1139366-2.5g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1139366-5.0g |
2-(3-bromophenyl)butanoic acid |
934980-79-7 | 5g |
$3105.0 | 2023-05-26 |
2-(3-Bromophenyl)butanoic acid Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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